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This document provides essential handling, storage, and safety information for researchers working with the

laboratory chemical CREB-IN-1 TFA [1].

Product Identification & Hazards

Product Name: CREB-IN-1 TFA [1]

Catalog Number: DC49605 [1]
Molecular Formula: C₃₅H₃₂ClF₃N₃O₁₀P [1]

Molecular Weight: 778.06 g/mol [1]

Hazard Classification: [1]

Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life (H400).
Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects (H410).

Storage Conditions

The manufacturer provides clear storage conditions to ensure the chemical's stability. The following table

summarizes the requirements.
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Form
Short-Term
(Days/Weeks)

Long-Term (>4
Weeks)

Other Conditions

Lyophilized

Powder

Room Temperature,

4°C, or colder [1] [2]

< -20°C or -80°C [1] Keep container tightly sealed in a

cool, well-ventilated area; protect
from intense light and sources of

ignition [1].

In Solution 1-2 weeks at +4°C

(general peptide
guideline) [2]

3-4 months at -20°C; 1

year at -80°C (general
peptide guideline) [2]

Aliquot to avoid repeated freeze-

thaw cycles [2].

Handling and Safety Protocols

Personal Protective Equipment (PPE): Wear safety goggles with side-shields, protective gloves,

suitable respirator, and impervious clothing [1].
Handling: Avoid inhalation and contact with skin or eyes. Use only in areas with appropriate exhaust

ventilation and avoid dust and aerosol formation. Do not eat, drink, or smoke when using this product
[1].

First Aid: [1]
Eye contact: Flush immediately with large amounts of water for several minutes while holding

eyelids open. Call a physician.
Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and call a

physician.
Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a physician or poison

center immediately.
Accidental Release: Wear full personal protective equipment. Absorb spillage with a liquid-binding

material (e.g., diatomite). Avoid release to the environment and dispose of contaminated material
according to regulations [1].

Solubility and Reconstitution

The specific solubility of CREB-IN-1 TFA in various solvents is not provided in the available safety data

sheet [1]. The following are general best practices for peptides.

Weighing: Weigh the lyophilized powder quickly as peptides are often hygroscopic and can absorb

atmospheric moisture, affecting stability and measurement accuracy [2].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC49605.html
https://www.sb-peptide.com/support/handling-storage/
https://dcchemicals.com/msds/MSDS_DC49605.html
https://dcchemicals.com/msds/MSDS_DC49605.html
https://www.sb-peptide.com/support/handling-storage/
https://www.sb-peptide.com/support/handling-storage/
https://www.sb-peptide.com/support/handling-storage/
https://dcchemicals.com/msds/MSDS_DC49605.html
https://dcchemicals.com/msds/MSDS_DC49605.html
https://dcchemicals.com/msds/MSDS_DC49605.html
https://dcchemicals.com/msds/MSDS_DC49605.html
https://www.smolecule.com/products/s12900879?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC49605.html
https://www.sb-peptide.com/support/handling-storage/
https://www.smolecule.com/products/s12900879?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Reconstitution: For preparing stock solutions, anhydrous organic solvents are often recommended

to avoid premature hydrolysis. The stability of the solution depends on the solvent, pH (optimal pH is
5-7), and the amino acid sequence [2].

Aliquoting: It is highly recommended to aliquot peptide solutions before freezing to avoid damaging
the compound with repeated freeze-thaw cycles [2].

Experimental Considerations

Lack of Specific Data: Be aware that the solubility, stability in solution, and specific reconstitution

solvents for CREB-IN-1 TFA have not been fully characterized in the available data. Preliminary
experiments may be necessary.

Toxicity: This compound is harmful if swallowed and requires careful handling to prevent exposure
[1].

Environmental Hazard: CREB-IN-1 TFA is very toxic to aquatic life. All waste must be collected and
disposed of at an approved waste disposal plant [1].

The following workflow summarizes the key steps for handling CREB-IN-1 TFA upon receipt.
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Receive Vial at
Ambient Temperature

Inspect Vial & Contents

Short-Term Storage
(Room Temp, 4°C)

For immediate use

Long-Term Storage
(< -20°C or -80°C)

For extended storage

Weigh Powder
(Do quickly)

Reconstitute
(Use anhydrous solvent)

Aliquot Solution

Use in Experiment

Thaw aliquot

Waste Disposal
(Approved Facility)
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Click to download full resolution via product page

Recommendations for Researchers

Contact Supplier: For the most accurate information, directly contact the manufacturer (DC
Chemicals) to inquire about the solubility profile of CREB-IN-1 TFA in specific solvents like DMSO,
water, or ethanol [1].

Empirical Testing: If supplier data is unavailable, you may need to perform small-scale solubility
tests in various solvents to determine the optimal conditions for your experiments.

Stability Studies: For long-term projects, consider establishing the stability of your stock solutions
under your specific storage conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s12900879?utm_src=pdf-bulk
https://www.smolecule.com/products/s12900879?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

